Hexafluorosilicon(2-);manganese(2+)

• CAS No.: 25868-86-4
• Molecular Formula: F6MnSi
• Molecular Weight: 197.013 g/mol
• IUPAC Name: hexafluorosilicon(2-);manganese(2+)
• InChI: InChI=1S/F6Si.Mn/c1-7(2,3,4,5)6;/q-2;+2
• InChI Key: HKNOHHNRCKRGGE-UHFFFAOYSA-N
• SMILES: F[Si-2](F)(F)(F)(F)F.[Mn+2]
• Pictograms: Irritant; Health Hazard
• Synonyms: MnSiF6.6H2O, Silicate hexafluoro manganese hexahydrate

Description

Manganese hexafluorosilicate, with the formula Mn[SiF₆], is a coordination compound comprising the manganese(2+) cation (Mn²⁺) and the hexafluorosilicate(2−) anion ([SiF₆]²⁻). The Mn²⁺ ion exhibits high stability in acidic to neutral aqueous environments but precipitates as Mn(OH)₂ under alkaline conditions . The [SiF₆]²⁻ anion is a robust, octahedral complex formed by silicon and six fluorine atoms, commonly found in fluorosilicate salts like sodium hexafluorosilicate (Na₂[SiF₆]) and magnesium hexafluorosilicate hexahydrate (Mg[SiF₆]·6H₂O) .

For instance, sodium hexafluorosilicate (CAS 16893-85-9) is industrially utilized in water fluoridation and as a pesticide , whereas magnesium hexafluorosilicate hexahydrate is noted for its thermal stability under standard conditions .

Comparison with Similar Compounds

Structural and Chemical Properties

Hexafluorosilicates generally adopt the formula M[SiF₆] (for divalent cations) or M₂[SiF₆] (for monovalent cations). Key differences arise from the cation’s ionic radius, charge density, and hydration state:

Compound	CAS Number	Formula	Molecular Weight (g/mol)	Stability & Reactivity	Toxicity/Regulatory Notes
Manganese hexafluorosilicate	25868-86-4	Mn[SiF₆]	~211.02*	Likely stable in acidic conditions; decomposes at high pH to Mn(OH)₂	Limited data; potential Mn²⁺ toxicity
Sodium hexafluorosilicate	16893-85-9	Na₂[SiF₆]	188.06	Stable up to 100°C; hydrolyzes in water to release HF	UN 2674 (6.1/PG III); toxic via ingestion
Magnesium hexafluorosilicate hexahydrate	18972-56-0	Mg[SiF₆]·6H₂O	274.47	Non-decomposing under recommended use	No significant hazards reported
Zinc hexafluorosilicate	16871-71-9	Zn[SiF₆]	207.53	Reacts with strong bases to form Zn(OH)₂	Corrosive; irritant

*Calculated based on atomic weights.

Key Observations :

• Cation Impact : Smaller cations (e.g., Mg²⁺) enhance lattice stability, while larger cations (e.g., Na⁺) increase solubility. Mn[SiF₆]’s stability in water is likely pH-dependent, mirroring Mn²⁺’s tendency to precipitate as hydroxide at pH > 8.5 .
• Thermal Decomposition : Sodium hexafluorosilicate releases toxic HF gas upon heating, a trait shared by most fluorosilicates . Mn[SiF₆] may similarly decompose into MnF₂ and SiF₄ under extreme conditions.

Comparison with Other Manganese(2+) Salts

Manganese(2+) forms diverse salts with varying anions, influencing solubility, toxicity, and applications:

Compound	CAS Number	Formula	Solubility in Water	Primary Uses	Toxicity Profile
Manganese hexafluorosilicate	25868-86-4	Mn[SiF₆]	Likely moderate*	Industrial synthesis; limited data	Potential irritant (inferred)
Manganese dihydrogen phosphate	18718-07-5	Mn(H₂PO₄)₂	Highly soluble	Fertilizers; corrosion inhibition	Causes burns (R34); irritant
Manganese sulfate heptahydrate	7783-85-9	MnSO₄·7H₂O	64 g/100 mL (20°C)	Batteries; animal feed additives	Harmful if ingested (H302)
Manganese phosphate	10124-54-6	Mn₃(PO₄)₂	Insoluble	Ceramics; coatings	Low acute toxicity

*Inferred from analogous fluorosilicates (e.g., Na₂[SiF₆] solubility: 0.64 g/100 mL ).

Key Observations :

• Anion Influence : Phosphate and sulfate salts are more water-soluble than fluorosilicates, broadening their agricultural and industrial applications.
• Toxicity : Manganese compounds generally pose risks through prolonged exposure, with phosphates being less hazardous than fluorosilicates or sulfates .

Stability and Environmental Behavior

• pH Sensitivity: Mn²⁺ remains soluble below pH 8 but oxidizes to MnO₂ or precipitates as Mn(OH)₂ in alkaline environments . This behavior affects Mn[SiF₆]’s utility in wastewater treatment, where Mn²⁺ removal via precipitation is common .
• Redox Activity: Unlike iron, manganese(2+) is less prone to redox cycling in anoxic conditions, as seen in porewater studies where Mn²⁺ accumulates without rapid oxidation .

Preparation Methods

Aqueous Synthesis via Acid-Base Neutralization

The most widely documented method for preparing manganese(II) hexafluorosilicate involves the reaction of manganese(II) carbonate (MnCO₃) or manganese(II) hydroxide (Mn(OH)₂) with hexafluorosilicic acid (H₂SiF₆) in aqueous media. The reaction proceeds as follows:

$$\text{MnCO}$$3 + \text{H}2\text{SiF}6 \rightarrow [\text{Mn(H}2\text{O)}6]\text{SiF}6 + \text{CO}2 \uparrow + \text{H}2\text{O}

Key parameters include:

• Stoichiometry : A 1:1 molar ratio of MnCO₃ to H₂SiF₆ ensures complete neutralization.

• Temperature : Reactions are conducted at 25–80°C to optimize yield while minimizing SiF₆²⁻ hydrolysis .

• Concentration : Dilute H₂SiF₆ (10–20% w/w) prevents rapid gas evolution and improves crystal quality.

The product precipitates as pale-pink crystals, which are filtered and washed with cold water to remove residual acid. Recrystallization from distilled water enhances purity, as demonstrated by single-crystal X-ray diffraction (SC-XRD) studies confirming the monoclinic P2₁/c space group .

Metathesis Reactions with Metal Fluorides

Alternative routes employ metathesis between manganese(II) fluoride (MnF₂) and silicon tetrafluoride (SiF₄):

$$\text{MnF}$$2 + \text{SiF}4 \rightarrow \text{MnSiF}_6

This gas-solid reaction requires specialized equipment due to SiF₄’s volatility and toxicity. Industrial patents describe scaled-up processes where MnF₂ is heated with SiF₄ gas at 150–250°C under inert atmospheres . Challenges include:

• Moisture Sensitivity : Trace water hydrolyzes SiF₄ to SiO₂ and HF, reducing yield.

• Reactor Design : Nickel or Hastelloy reactors resist corrosion from HF byproducts.

Yields exceeding 85% are achievable, though the method is less common than aqueous synthesis due to operational hazards.

Double Displacement with Alkali Hexafluorosilicates

Manganese(II) hexafluorosilicate can also be synthesized via double displacement using manganese(II) sulfate (MnSO₄) and potassium hexafluorosilicate (K₂SiF₆):

$$\text{MnSO}$$4 + \text{K}2\text{SiF}6 \rightarrow [\text{Mn(H}2\text{O)}6]\text{SiF}6 + \text{K}2\text{SO}4

Key Considerations :

• Solubility : MnSiF₆’s lower solubility in water (~12 g/100 mL at 20°C) drives precipitation.

• Purification : Residual K₂SO₄ is removed via selective dissolution in ethanol .

Recrystallization and Purification

Recrystallization is critical for obtaining phase-pure material. The hexahydrate form crystallizes from saturated aqueous solutions at 4°C, yielding well-defined monoclinic crystals. Infrared (IR) spectroscopy confirms structural integrity through characteristic bands:

• $\nu(\text{OH})$: 3400 cm⁻¹ (O–H stretch of coordinated water) .

• $\nu(\text{Si–F})$: 743 cm⁻¹ and 469 cm⁻¹ (symmetric and asymmetric Si–F stretches) .

Thermogravimetric analysis (TGA) reveals dehydration at 120–180°C, followed by SiF₆²⁻ decomposition above 300°C .

Industrial-Scale Production

Patents disclose manganese(II) hexafluorosilicate’s role as a catalyst in polyester synthesis, necessitating large-scale production . Industrial protocols emphasize:

• Catalyst Loading : 5 × 10⁻⁵ to 5 × 10⁻⁴ moles per mole of terephthalic acid.

• Reactor Conditions : Nitrogen atmosphere, 220–290°C, and 2–4 hours for esterification .

Structural and Magnetic Characterization

SC-XRD data for [Mn(H₂O)₆]SiF₆ (Table 1) :

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	$a = 6.473(3)$ Å
	$b = 9.639(5)$ Å
	$c = 8.579(4)$ Å
$\beta$	100.009(7)°
Volume	527.2(4) ų

Magnetic susceptibility measurements obey the Curie-Weiss law ($\chi = \frac{C}{T - \theta}$), with $C = 4.375 \, \text{cm}^3\cdot\text{K}\cdot\text{mol}^{-1}$ and $\theta = -0.5 \, \text{K}$, confirming high-spin Mn²⁺ (d⁵, $S = \frac{5}{2}$) .